Cas no 2229154-71-4 (tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate
• CAS No: 2229154-71-4
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 6244903
• PubChem ID: 165648485
• Update Time: 2025-10-23

tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate
• 2229154-71-4
• EN300-1871243
• tert-butyl N-[5-(but-3-yn-1-yl)-2-chlorophenyl]carbamate

• Inchi： 1S/C15H18ClNO2/c1-5-6-7-11-8-9-12(16)13(10-11)17-14(18)19-15(2,3)4/h1,8-10H,6-7H2,2-4H3,(H,17,18)
• InChI Key： WCGRZYWBYXNXTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)CCC#C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate (CAS No. 2229154-71-4)

The compound tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate (CAS No. 2229154-71-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a chlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to act as a building block for small-molecule inhibitors and targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate has surged, driven by advancements in precision medicine and green chemistry. The compound's alkyne functional group allows for versatile chemical modifications, enabling its use in click chemistry reactions—a hot topic in modern synthetic chemistry. This aligns with the growing trend of sustainable synthesis, where researchers prioritize efficiency and minimal environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate in drug development?" The answer lies in its role as a scaffold molecule for designing kinase inhibitors and GPCR modulators. Its chlorophenyl group enhances binding affinity to certain biological targets, while the tert-butyl moiety improves metabolic stability—a critical factor in pharmacokinetic optimization.

Another area of interest is the compound's potential in agrochemical innovation. With the global focus on crop protection and sustainable agriculture, researchers are exploring derivatives of tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate for their herbicidal or fungicidal properties. The chlorine atom in its structure is particularly noteworthy, as it often contributes to the bioactivity of agrochemicals.

From a technical perspective, the synthesis of tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate involves multi-step organic reactions, including Boc protection and Sonogashira coupling. These methods are widely discussed in academic circles, reflecting the compound's relevance in advanced organic synthesis. Analysts also highlight its compatibility with high-throughput screening platforms, making it a favorite among medicinal chemists.

In summary, tert-butyl N-5-(but-3-yn-1-yl)-2-chlorophenylcarbamate (CAS No. 2229154-71-4) represents a cutting-edge intermediate with broad applications in life sciences and material chemistry. Its versatility, combined with the rising demand for tailor-made molecules, positions it as a key player in the future of innovative chemical solutions.